2-Cyanoethyl 3-oxohexanoate
Cat. No. B8301324
M. Wt: 183.20 g/mol
InChI Key: LNMXNJJQDMQJPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06310076B1
Procedure details
A mixture of ethyl 3-oxohexanoate (33.7 mmol) and 3-hydroxypropionitrile (28.1 mmol) were placed in a round bottom flask (magnetically stirred) equipped with a short distillation path. The resulting mixture was gradually heated to 180-205° C. in an oil bath. The distillate was collected. The mixture was then cooled to room temperature and the residue was distilled under reduced pressure to give 2-cyanoethyl -3-oxohexanoate.
Identifiers
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REACTION_CXSMILES
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[O:1]=[C:2]([CH2:9][CH2:10][CH3:11])[CH2:3][C:4]([O:6][CH2:7][CH3:8])=[O:5].OCC[C:15]#[N:16]>>[C:15]([CH2:8][CH2:7][O:6][C:4](=[O:5])[CH2:3][C:2](=[O:1])[CH2:9][CH2:10][CH3:11])#[N:16]
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Inputs
Step One
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Name
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Quantity
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33.7 mmol
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Type
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reactant
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Smiles
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O=C(CC(=O)OCC)CCC
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Name
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Quantity
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28.1 mmol
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Type
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reactant
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Smiles
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OCCC#N
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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192.5 (± 12.5) °C
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Stirring
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Type
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CUSTOM
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Details
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(magnetically stirred)
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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were placed in a round bottom flask
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CUSTOM
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Type
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CUSTOM
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Details
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equipped with a short distillation path
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DISTILLATION
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Type
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DISTILLATION
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Details
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The distillate was collected
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was then cooled to room temperature
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DISTILLATION
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Type
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DISTILLATION
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Details
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the residue was distilled under reduced pressure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(#N)CCOC(CC(CCC)=O)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
